Cas no 58521-44-1 ((4S)-4-[(tert-butyloxycarbonyl)amino]-6-methyl-3-oxoheptanoic acid ethyl ester)

• Product Name: (4S)-4-[(tert-butyloxycarbonyl)amino]-6-methyl-3-oxoheptanoic acid ethyl ester
• CAS No: 58521-44-1
• MF: C₁₅H₂₇NO₅
• MW: 301.378585100174
• MDL: MFCD11974622
• CID: 3047966
• PubChem ID: 13854916
• Update Time: 2025-09-22

(4S)-4-[(tert-butyloxycarbonyl)amino]-6-methyl-3-oxoheptanoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (4S)-4-[(tert-butyloxycarbonyl)amino]-6-methyl-3-oxoheptanoic acid ethyl ester
• ethyl (S)-4-(tert-butoxycarbonylamino)-6-methyl-3-oxoheptanoate;N-tert-butoxycarbonyl-L-leucylacetate;ethyl (S)-4-[(tert-butoxycarbonyl)amino]-6-methyl-3-oxoheptanoate;(S)-ethyl 4-(tert-butoxycarbonylamino)-6-methyl-3-oxoheptanoate;
• SCHEMBL10537886
• Ethyl (S)-4-((tert-butoxycarbonyl)amino)-6-methyl-3-oxoheptanoate
• 58521-44-1

• MDL： MFCD11974622
• Inchi： 1S/C15H27NO5/c1-7-20-13(18)9-12(17)11(8-10(2)3)16-14(19)21-15(4,5)6/h10-11H,7-9H2,1-6H3,(H,16,19)/t11-/m0/s1
• InChI Key： UJWVZXIMCGERRM-NSHDSACASA-N
• SMILES： O(C(N[C@H](C(CC(=O)OCC)=O)CC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 301.18900
• Monoisotopic Mass: 301.18892296Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.70000
• LogP: 2.83900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives